Cas no 138869-89-3 (Benzonitrile, 4-[(4-mercaptophenyl)sulfonyl]-)

• Product name: Benzonitrile, 4-[(4-mercaptophenyl)sulfonyl]-
• CAS No: 138869-89-3
• MF: C₁₃H₉NO₂S₂
• MW: 275.34606051445
• CID: 1256497

Benzonitrile, 4-[(4-mercaptophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[(4-mercaptophenyl)sulfonyl]-

• Inchi： 1S/C13H9NO2S2/c14-9-10-1-5-12(6-2-10)18(15,16)13-7-3-11(17)4-8-13/h1-8,17H
• InChI Key： LHHSWENCYXTEQE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(S(C2=CC=C(S)C=C2)(=O)=O)C=C1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 494.9±30.0 °C(Predicted)
• pka: 4.58±0.10(Predicted)